Dipotassium terephthalate

• CAS RN: 13427-80-0
• Molecular Formula: C8H4K2O4
• Molecular Weight: 242.31 g/mol
• IUPAC Name: dipotassium;terephthalate
• InChI: InChI=1S/C8H6O4.2K/c9-7(10)5-1-2-6(4-3-5)8(11)12;;/h1-4H,(H,9,10)(H,11,12);;/q;2*+1/p-2
• InChI Key: LRUDDHYVRFQYCN-UHFFFAOYSA-L
• SMILES: C1=CC(=CC=C1C(=O)[O-])C(=O)[O-].[K+].[K+]

Description

Dipotassium terephthalate is a chemical compound with the molecular formula K2C8H4O4. It is a white crystalline powder that is soluble in water and has a wide range of applications in various fields of science. Dipotassium terephthalate is synthesized by the reaction of terephthalic acid with potassium hydroxide. This compound has been extensively studied for its biochemical and physiological effects and its mechanism of action.

Mechanism of Action

The mechanism of action of dipotassium terephthalate is not fully understood. However, it is believed to function as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. It has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
Dipotassium terephthalate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in cells, which may be beneficial in the treatment of diseases such as cancer and Alzheimer's disease. It has also been shown to have a protective effect on the liver and kidneys, which may be useful in the treatment of liver and kidney diseases.

Advantages and Limitations for Lab Experiments

Dipotassium terephthalate has several advantages for laboratory experiments. It is easy to synthesize, stable, and readily available. It is also relatively inexpensive, making it a popular choice for researchers on a budget. However, one limitation of dipotassium terephthalate is that it is not very soluble in organic solvents, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on dipotassium terephthalate. One area of interest is its potential use as a therapeutic agent for the treatment of various diseases. Another area of interest is its use in the synthesis of metal-organic frameworks for applications such as gas storage and separation. Additionally, further research is needed to fully understand the mechanism of action of dipotassium terephthalate and its potential applications in various fields of science.

Scientific Research Applications

Dipotassium terephthalate has a wide range of applications in scientific research. It is commonly used as a reagent in the synthesis of other compounds, such as metal-organic frameworks. It is also used as a precursor for the production of potassium terephthalate, which is used in the manufacture of polymers and fibers. Dipotassium terephthalate has been extensively studied for its biochemical and physiological effects, making it a valuable tool for researchers in the field of medicine.

Synthesis routes and methods I

Procedure details

The procedure of Example 1 was employed with the following exceptions. 24.75 grams of terephthalic acid were added to a solution of 18.89 grams of potassium hydroxide in 200 grams of distilled water, slowly and with heating and stirring to form potassium terephthalate, and then 41.17 grams of potassium carbonate were dissolved in the solution. 6.16 grams of potassium dichromate were dissolved in 100 grams of water, and this solution was added to the solution of potassium terephthalate to form the solution for spray drying. 50 grams of the resulting co-crystallite powder from the spray drying step was then dry blended with 31.7 grams of 90 percent potassium hydroxide powder in the Waring blender. The resulting dry pyrolysis product weighed 5.7 grams, had a BET surface area of 1680 square meters per gram, and contained 30 percent of chromia (Cr2O3) by weight, based on the weight of the pyrolysis product. Two percent of the chromia had an average crystallite size of 80 Å, with the remainder having an average crystallite size below 35 Å.

Synthesis routes and methods II

Procedure details

isomerizing said dried potassium benzene carboxylic acid salt mixture by heating under an atmosphere comprising carbon dioxide to produce a dipotassium terephthalic acid salt;